1. Home
  2. Product
  3. Reference Standards
  4. (3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
(3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one (3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
Brand Name: Vulcanchem
CAS No.: 63518-24-1
VCID: VC0122463
InChI: InChI=1S/C19H28O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h4,11-13,15,17,20,22H,3,5-10H2,1-2H3/t11-,12-,13-,15-,17+,18+,19-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4O)O)C
Molecular Formula: C19H28O3
Molecular Weight: 304.4 g/mol

(3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one

CAS No.: 63518-24-1

Reference Standards

VCID: VC0122463

Molecular Formula: C19H28O3

Molecular Weight: 304.4 g/mol

(3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one - 63518-24-1

CAS No. 63518-24-1
Product Name (3S,4R,8R,9S,10R,13S,14S)-3,4-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
Molecular Formula C19H28O3
Molecular Weight 304.4 g/mol
IUPAC Name (3S,4R,8R,9S,10R,13S,14S)-3,4-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C19H28O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h4,11-13,15,17,20,22H,3,5-10H2,1-2H3/t11-,12-,13-,15-,17+,18+,19-/m0/s1
Standard InChIKey MNFOFTYQPDOWJT-DZPFYSMWSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC=C4[C@@]3(CC[C@@H]([C@@H]4O)O)C
SMILES CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4O)O)C
Canonical SMILES CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4O)O)C
Synonyms (3β,4β)-3,4-Dihydroxyandrost-5-en-17-one
PubChem Compound 15030647
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19